Cas no 104102-48-9 (7H-1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine,6-(1,1-dimethylethyl)-3-heptyl-)

• Product Name: 7H-1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine,6-(1,1-dimethylethyl)-3-heptyl-
• CAS No: 104102-48-9
• MF: C₁₅H₂₆N₄S
• MW: 294.458741664886
• CID: 1140755
• Update Time: 2024-07-27

7H-1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine,6-(1,1-dimethylethyl)-3-heptyl- Chemical and Physical Properties

Names and Identifiers

• 7H-1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine,6-(1,1-dimethylethyl)-3-heptyl-
• 7H-1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine, 6-(1,1-dimethylethyl)-3-heptyl-

• Inchi： 1S/C15H26N4S/c1-5-6-7-8-9-10-13-16-17-14-19(13)18-12(11-20-14)15(2,3)4/h5-11H2,1-4H3
• InChI Key： GYJLISJICMAICW-UHFFFAOYSA-N
• SMILES： S1CC(C(C)(C)C)=NN2C(CCCCCCC)=NN=C12

Computed Properties

• Exact Mass: 294.18808

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 436.2±28.0 °C(Predicted)
• PSA: 43.07
• pka: 2.42±0.40(Predicted)